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Compound of Interest

Compound Name:
N1-(2-cyanophenyl)-N2-

cycloheptyloxalamide

CAS No.: 898355-86-7

Cat. No.: B2643878

Get Quote

Executive Summary
Cycloheptyloxalamide derivatives represent a distinct class of supramolecular synthons where

the rigid, planar oxalamide core acts as a hydrogen-bonding generator, while the flexible

cycloheptyl rings provide steric bulk and lipophilicity. Unlike their cyclohexyl counterparts, the

odd-numbered seven-membered rings introduce unique conformational degrees of freedom

(twist-chair/twist-boat) that influence packing efficiency.

This guide details the structural hierarchy of these molecules, moving from the primary trans-

trans planar conformation to the formation of 1D hydrogen-bonded tapes, and finally to the 3D

fibrillar networks responsible for organogelation.

Chemical Architecture & Conformation[1]
The Oxalamide Core
The central feature of N,N'-dicycloheptyloxalamide is the oxalamide bridge (–NH–CO–CO–

NH–). In the solid state and in self-assembled aggregates, this unit predominantly adopts the s-
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trans, s-trans conformation.

Planarity: The N–C–C–N backbone is nearly planar due to the conjugation between the

amide nitrogens and the adjacent carbonyls. This planarity is critical as it pre-organizes the

molecule for directional hydrogen bonding.

Dipole Minimization: The trans arrangement opposes the two carbonyl dipoles, stabilizing the

monomeric unit before assembly.

The Cycloheptyl Steric Influence
The cycloheptyl group distinguishes this structure from the more common cyclohexyl

derivatives.

Ring Conformation: While cyclohexane chairs are rigid, cycloheptane rings rapidly

interconvert between twist-chair and twist-boat conformers (

).

Packing Disruption: The conformational mobility and the "odd" symmetry of the 7-membered

ring prevent the tight, crystalline close-packing seen in linear alkyl derivatives. This

"frustrated packing" is a key driver for gelation, as it favors the formation of entangled fibers

over macroscopic single crystals.

Hydrogen Bonding Networks
The self-assembly of cycloheptyloxalamide is governed by a hierarchical hydrogen-bonding

model.

Primary Motif: The Bifurcated Intermolecular Tape
The dominant interaction is the intermolecular hydrogen bond between the amide proton

(donor) of one molecule and the carbonyl oxygen (acceptor) of an adjacent molecule.

Dual Donor/Acceptor: The oxalamide core has two donors (

) and two acceptors (

).
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R2,2(10) Synthon: This arrangement forms a classic supramolecular motif described by

graph set notation as

(though strictly this refers to a dimer ring; in the infinite chain, it forms a "ladder" or "tape").

Directionality: These bonds propagate linearly, creating 1D supramolecular tapes.

Secondary Interactions: Van der Waals Stacking
While H-bonds drive the 1D growth, the 3D assembly is stabilized by London dispersion forces

between the lipophilic cycloheptyl rings.

Inter-tape Locking: The cycloheptyl rings of adjacent tapes interdigitate. The "rough" surface

of the cycloheptyl ring (due to its puckering) creates a friction-like engagement that stabilizes

the fibers.

Visualization of the Assembly Logic
The following diagram illustrates the transition from molecular precursors to the supramolecular

network.
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Figure 1: Logical flow of cycloheptyloxalamide hierarchical self-assembly from synthesis to

gelation.

Experimental Characterization Protocols
To validate the presence of these H-bonding patterns, a multi-modal approach is required.

X-Ray Crystallography (Single Crystal)
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Objective: Direct visualization of the H-bond length and angles.

Expected Metrics:

:

Å (Indicative of strong H-bonds).

:

(Near linearity implies high directionality).

Protocol Note: Growing single crystals of cycloheptyl derivatives can be difficult due to

gelation. Use slow evaporation from a polar/non-polar solvent mix (e.g., Methanol/Toluene).

FTIR Spectroscopy (Solid State vs. Solution)
FTIR is the rapid-check method for H-bonding aggregation.

Amide A (N-H Stretch):

Free (Dilute CHCl3):

H-Bonded (Gel/Solid):

(Significant redshift indicates strong aggregation).

Amide I (C=O Stretch):

Free:

H-Bonded:

(Shift to lower wavenumber confirms carbonyl participation in H-bonding).

Variable Temperature NMR (VT-NMR)
Objective: Assess H-bond stability.

Method: Monitor the chemical shift (
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) of the amide proton (-NH) in

or

while heating (298K to 343K).

Interpretation:

Low

(< 3 ppb/K): Indicates intramolecular H-bonding or very stable aggregates (solvent
shielded).

High

(> 5 ppb/K): Indicates breaking of intermolecular H-bonds or solvent exposure.

For Cycloheptyloxalamide: Expect intermediate values in non-polar solvents, confirming

intermolecular aggregation that "melts" at higher temperatures.

Synthesis & Gelation Protocol
Synthesis of N,N'-Dicycloheptyloxalamide
This protocol ensures high purity, essential for reproducible supramolecular behavior.

Reagents: Diethyl oxalate (1.0 eq), Cycloheptylamine (2.2 eq), Ethanol (Solvent).

Procedure:

Dissolve diethyl oxalate in absolute ethanol.

Add cycloheptylamine dropwise at

(Exothermic reaction).

Stir at Room Temperature (RT) for 4 hours. The product will precipitate as a white solid.

Purification: Filter and wash extensively with cold ethanol. Recrystallize from DMF/Ethanol

if necessary.
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Yield: Typically

.

Gelation Test (Inversion Method)
Preparation: Place 10 mg of the synthesized compound in a vial.

Solvent: Add 1.0 mL of Toluene or Xylene.

Activation: Heat the closed vial until the solid dissolves (clear solution).

Cooling: Allow to cool to RT undisturbed.

Validation: Invert the vial. If the material does not flow, it is a stable organogel.

Data Summary Table
Parameter Value / Characteristic Significance

Core Conformation s-trans, s-trans
Maximizes dipole opposition;

enables linear tape formation.

H-Bond Motif Intermolecular Dual N-H...O
Forms the backbone of the

supramolecular polymer.[1]

N...O Distance Å
Strong hydrogen bond

classification.

Ring Conformation Twist-Chair (Cycloheptyl)

Provides steric bulk; prevents

macro-crystallization; promotes

fiber entanglement.

FTIR Shift (Amide A)
Indicates transition from free

monomer to aggregated tape.

Primary Application
Low Molecular Weight Gelator

(LMWG)

Used for thickening organic

solvents or drug delivery

matrices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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